Cas no 149865-84-9 (5-Indanyl Isothiocyanate)

• Product Name: 5-Indanyl Isothiocyanate
• CAS No: 149865-84-9
• MF: C₁₀H₉NS
• MW: 175.250160932541
• MDL: MFCD00060338
• CID: 100051
• PubChem ID: 2759357
• Update Time: 2025-06-10

5-Indanyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 1H-Indene,2,3-dihydro-5-isothiocyanato-
• 5-Indanyl isothiocyanate
• 5-isothiocyanato-2,3-dihydro-1H-indene
• 5-Isothiocyanatoindane
• 5-Indanyl isothiocyate
• 1H-Indene,2,3-dihydro-5-isothiocyanato-(9CI)
• 5-indanyl-isothiocyanate
• DRZNKOAIZHUADV-UHFFFAOYSA-N
• AKOS000211945
• J-008638
• 149865-84-9
• 5-indanyl isothiocyanate, AldrichCPR
• indan-5-yl-isothiocyanate
• MFCD00060338
• EN300-53651
• DTXSID80374756
• FT-0676091
• SCHEMBL2265788
• 5-Indanylisothiocyanate
• 5-Indanyl Isothiocyanate

• MDL： MFCD00060338
• Inchi： 1S/C10H9NS/c12-7-11-10-5-4-8-2-1-3-9(8)6-10/h4-6H,1-3H2
• InChI Key： DRZNKOAIZHUADV-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC2=C(C=1)CCC2

Computed Properties

• Exact Mass: 175.046
• Monoisotopic Mass: 175.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• XLogP3: 4.2

Experimental Properties

• Density: 1.15
• Boiling Point: 99°C/1mm
• Flash Point: 144.1°C
• Refractive Index: 1.638

5-Indanyl Isothiocyanate Security Information

• HazardClass：IRRITANT, KEEP COLD

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 5-Indanyl Isothiocyanate

Research Brief on 5-Indanyl Isothiocyanate (CAS: 149865-84-9): Recent Advances and Applications

5-Indanyl Isothiocyanate (CAS: 149865-84-9) is a bioactive compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in the synthesis of novel pharmacophores and its biological activities, particularly in cancer research and anti-inflammatory therapies. This research brief aims to synthesize the latest findings on this compound, highlighting its mechanisms of action, synthetic pathways, and emerging applications in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 5-Indanyl Isothiocyanate exhibits potent inhibitory effects on NF-κB signaling pathways, which are critical in inflammation and cancer progression. The compound's ability to modulate these pathways suggests its potential as a lead compound for developing anti-inflammatory and anti-cancer agents. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between 5-Indanyl Isothiocyanate and key proteins in the NF-κB pathway, providing a structural basis for its bioactivity.

Another significant advancement was reported in a 2024 ACS Chemical Biology paper, where 5-Indanyl Isothiocyanate was employed as a key intermediate in the synthesis of indole-based small molecules targeting protein kinases. The study highlighted the compound's reactivity in cross-coupling reactions, enabling the efficient construction of diverse heterocyclic scaffolds. These findings underscore its utility in medicinal chemistry for the rapid generation of compound libraries with high structural diversity.

Recent preclinical studies have also investigated the pharmacokinetic properties of 5-Indanyl Isothiocyanate. A 2023 European Journal of Pharmaceutical Sciences article reported improved bioavailability through nanoformulation techniques, addressing previous challenges related to its solubility and stability. The nanoformulated compound showed enhanced tumor accumulation in murine models, suggesting its potential for targeted cancer therapy.

In addition to its therapeutic potential, 5-Indanyl Isothiocyanate has been explored as a chemical probe for studying cellular processes. A 2024 Cell Chemical Biology study utilized the compound to investigate isothiocyanate-mediated protein modifications, revealing novel insights into post-translational regulation. This application highlights its dual role as both a therapeutic candidate and a research tool in chemical biology.

In conclusion, 5-Indanyl Isothiocyanate (CAS: 149865-84-9) represents a promising compound with multifaceted applications in drug discovery and chemical biology. Recent studies have expanded our understanding of its mechanisms, synthetic utility, and therapeutic potential, paving the way for future translational research. Further investigations into its safety profile and clinical efficacy will be critical to advancing its development as a therapeutic agent.